Cas no 147713-89-1 (1,7-Diazabicyclo[5.5.5]heptadecane)

1,7-Diazabicyclo[5.5.5]heptadecane structure
147713-89-1 structure
Product Name:1,7-Diazabicyclo[5.5.5]heptadecane
CAS No:147713-89-1
MF:C15H30N2
MW:238.412104129791
CID:1319093
PubChem ID:71346152
Update Time:2025-04-20

1,7-Diazabicyclo[5.5.5]heptadecane Chemical and Physical Properties

Names and Identifiers

    • 1,7-Diazabicyclo[5.5.5]heptadecane
    • DTXSID00772331
    • 147713-89-1
    • Inchi: 1S/C15H30N2/c1-4-10-16-12-6-2-7-13-17(11-5-1)15-9-3-8-14-16/h1-15H2
    • InChI Key: WYPPTVNVWJATNP-UHFFFAOYSA-N
    • SMILES: N12CCCCCN(CCCCC1)CCCCC2

Computed Properties

  • Exact Mass: 238.2411
  • Monoisotopic Mass: 238.240898965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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